Cas no 220285-28-9 (3-(2-Ethoxyphenyl)propanoic acid)

3-(2-Ethoxyphenyl)propanoic acid structure
220285-28-9 structure
Product Name:3-(2-Ethoxyphenyl)propanoic acid
CAS No:220285-28-9
MF:C11H14O3
MW:194.227063655853
CID:239155
PubChem ID:2747694
Update Time:2025-04-19

3-(2-Ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Ethoxyphenyl)propanoic acid
    • 3-(2-Ethoxyphenyl)propionic acid
    • Benzenepropanoic acid, 2-ethoxy-
    • 2-Ethoxybenzenepropanoic acid
    • 3-(2-Aethoxy-phenyl)-propionsaeure
    • 3-(2-ethoxy-phenyl)-propionic acid
    • AC1Q35M3
    • Aethylaether-hydro-o-cumarsaeure
    • Maybridge4_000797
    • SBB017732
    • SureCN1208625
    • DTXSID50372683
    • AKOS000118450
    • HMS1523E05
    • IDI1_031379
    • Z89270870
    • MFCD00016549
    • Benzenepropanoic acid,2-ethoxy-
    • 220285-28-9
    • 3-(2-Ethoxyphenyl)propanoicacid
    • F9995-0944
    • SCHEMBL1208625
    • F52925
    • EN300-13002
    • J-014433
    • DB-365404
    • MDL: MFCD00016549
    • Inchi: 1S/C11H14O3/c1-2-14-10-6-4-3-5-9(10)7-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
    • InChI Key: IBGXZMNEERGARC-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC=CC=1CCC(=O)O

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 77-82℃
  • Boiling Point: 319.1±17.0 ºC (760 Torr),
  • Flash Point: 121.9±14.4 ºC,
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 46.53
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-Ethoxyphenyl)propanoic acid Security Information

3-(2-Ethoxyphenyl)propanoic acid Pricemore >>

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